2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide
• InChI: InChI=1S/C14H22N2O3/c1-16(2)8-7-15-14(17)10-11-5-6-12(18-3)13(9-11)19-4/h5-6,9H,7-8,10H2,1-4H3,(H,15,17)
• InChI Key: STOMROXUDOLZSG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)CC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide, also known as 25I-NBOMe, is a synthetic psychedelic compound that belongs to the family of substituted phenethylamines. It was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. Since then, it has gained popularity as a recreational drug due to its potent hallucinogenic effects. However, its potential as a research tool in the field of neuroscience and pharmacology has also been recognized.

Mechanism of Action

The exact mechanism of action of 2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide is not fully understood, but it is believed to involve the activation of the 5-HT2A receptor, which is primarily located in the prefrontal cortex and other regions of the brain involved in perception, cognition, and mood regulation. Activation of this receptor is thought to lead to the release of neurotransmitters such as dopamine and glutamate, which may contribute to the psychedelic effects of the drug.
Biochemical and Physiological Effects
The effects of 2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide on the body and brain are similar to those of other psychedelics, including altered perception, mood, and thought processes. It has been reported to induce intense visual and auditory hallucinations, as well as feelings of euphoria, anxiety, and paranoia. Physiological effects may include increased heart rate, blood pressure, and body temperature, as well as pupil dilation and sweating.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide as a research tool is its high potency and selectivity for the 5-HT2A receptor, which allows for more precise and reliable experiments. However, its recreational use and legal status in many countries may limit its availability and accessibility for research purposes. Additionally, its potential for abuse and adverse effects on human health may raise ethical concerns.

Future Directions

Further research on the pharmacological and neurobiological effects of 2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide may help to elucidate the mechanisms underlying its psychedelic properties and potential therapeutic applications. Possible future directions include studies on the long-term effects of repeated exposure to the drug, as well as investigations into its interactions with other neurotransmitter systems and brain regions. Additionally, the development of more selective and less toxic analogs of 2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide may lead to the discovery of new compounds with improved pharmacological properties.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)ethyl]acetamide has been used as a research tool to study the serotonin 2A receptor (5-HT2A), which is believed to play a key role in the mechanism of action of psychedelics. It has been found to be a highly selective and potent agonist of the 5-HT2A receptor, with an affinity that is several orders of magnitude higher than that of other psychedelics such as LSD and psilocybin.